Cas no 919784-50-2 (Methanone, 1-azetidinyl(2-bromo-4-thiazolyl)-)

Methanone, 1-azetidinyl(2-bromo-4-thiazolyl)- structure
919784-50-2 structure
Product Name:Methanone, 1-azetidinyl(2-bromo-4-thiazolyl)-
CAS No:919784-50-2
MF:C7H7BrN2OS
MW:247.112279176712
CID:761237
PubChem ID:53629652
Update Time:2025-04-19

Methanone, 1-azetidinyl(2-bromo-4-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone, 1-azetidinyl(2-bromo-4-thiazolyl)-
    • azetidin-1-yl-(2-bromo-1,3-thiazol-4-yl)methanone
    • (Azetidin-1-yl)(2-bromo-1,3-thiazol-4-yl)methanone
    • IMFICRJTTJUEBT-UHFFFAOYSA-N
    • 919784-50-2
    • DTXSID30705516
    • 4-(azetidin-1-ylcarbonyl)-2-bromo-1,3-thiazole
    • SCHEMBL1426555
    • Inchi: 1S/C7H7BrN2OS/c8-7-9-5(4-12-7)6(11)10-2-1-3-10/h4H,1-3H2
    • InChI Key: IMFICRJTTJUEBT-UHFFFAOYSA-N
    • SMILES: BrC1=NC(=CS1)C(N1CCC1)=O

Computed Properties

  • Exact Mass: 245.94625g/mol
  • Monoisotopic Mass: 245.94625g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 61.4Ų
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